Cas no 118764-05-9 (2-Butynoic acid, 4-(dimethylamino)-)

• Product Name: 2-Butynoic acid, 4-(dimethylamino)-
• CAS No: 118764-05-9
• Molecular Formula: C₆H₉NO₂
• Molecular Weight: 127.141161680222
• MDL: MFCD19228120
• CID: 1207973
• PubChem ID: 15079752

2-Butynoic acid, 4-(dimethylamino)- Properties

Names and Identifiers

• 2-Butynoic acid, 4-(dimethylamino)-
• 4-(dimethylamino)-2-Butynoic acid
• 4-Dimethylaminobut-2-ynoic Acid
• 4-(dimethylamino)but-2-inoic acid
• F83838
• 4-(dimethylamino)but-2-ynoic acid
• 4-dimethylamino -but-2-ynoic acid
• 118764-05-9
• 4-dimethylamino -2-butynoic acid
• 4-(dimethylamino)but-2-ynoicacid
• DA-22226
• AKOS006379752
• SCHEMBL1895672
• 4-dimethylamino-2-butynoic acid
• 4-dimethylamino-but-2-ynoic acid
• GPOHHJPOQPILBS-UHFFFAOYSA-N
• CS-0371338

• MDL： MFCD19228120
• InChIKey： GPOHHJPOQPILBS-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H9NO2/c1-7(2)5-3-4-6(8)9/h5H2,1-2H3,(H,8,9)
• SMILES： CN(C)CC#CC(=O)O

Computed Properties

• Exact Mass: 127.063328530g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 127.063328530g/mol
• Heavy Atom Count: 9
• Complexity: 160
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Amino fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Amino fatty acids